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Introduction
Woodorien is a naturally occurring glucoside that has demonstrated significant antiviral

properties, particularly against Herpes Simplex Virus type 1 (HSV-1).[1] Isolated from the

rhizomes of Woodwardia orientalis, this compound has garnered interest within the scientific

community for its potential as a novel therapeutic agent. This technical guide provides a

comprehensive overview of the chemical structure of Woodorien, its physicochemical

properties, the experimental methodologies employed for its characterization, and its known

biological activities.

Chemical Structure and Properties
Woodorien, with the CAS number 155112-92-8, possesses the molecular formula C14H18O9.

[2][3][4] Its systematic IUPAC name is methyl 4-O-(β-D-glucopyranosyl)-3-hydroxybenzoate.

The structure consists of a methyl 3-hydroxybenzoate moiety linked to a β-D-glucopyranosyl

group via an O-glycosidic bond at the C4 position of the benzoate ring.

Table 1: Physicochemical Properties of Woodorien
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Property Value Source

CAS Number 155112-92-8 [2][3][4]

Molecular Formula C14H18O9 [2][3][4]

Molecular Weight 330.29 g/mol [2]

IUPAC Name

methyl 4-O-(β-D-

glucopyranosyl)-3-

hydroxybenzoate

Inferred from structure

SMILES

COC(=O)c1cc(O)c(cc1)O[C@

H]2--INVALID-LINK--

CO)O)O">C@@HO

Appearance Amorphous powder

Solubility Information not available

Below is a 2D chemical structure of Woodorien.

Caption: 2D chemical structure of Woodorien.

Experimental Protocols
Isolation of Woodorien
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The isolation of Woodorien from the rhizomes of Woodwardia orientalis was achieved through

a bioassay-guided fractionation process. The general workflow for such a procedure is outlined

below. The initial hot aqueous and methanolic extracts of the plant material were tested for

antiviral activity, with the aqueous extract showing stronger inhibition of HSV-1.[1] This active

extract was then subjected to further fractionation.

Isolation Workflow
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Caption: General workflow for the isolation of Woodorien.

Structure Elucidation
The chemical structure of Woodorien was determined using a combination of spectroscopic

techniques, primarily two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy.

[1] These methods are powerful tools for elucidating the connectivity and stereochemistry of

complex natural products.

1H-1H Correlation Spectroscopy (COSY): This experiment identifies protons that are coupled

to each other, typically through two or three bonds. This allows for the tracing of proton

networks within the molecule, such as the spin system of the glucose unit and the aromatic

protons of the benzoate ring.

Heteronuclear Single Quantum Coherence (HSQC) or 1H-13C COSY: This experiment

correlates protons with their directly attached carbon atoms, providing unambiguous

assignment of carbon signals.

Heteronuclear Multiple Bond Correlation (HMBC): This technique reveals long-range

couplings between protons and carbons (typically 2-3 bonds), which is crucial for connecting

different structural fragments. For Woodorien, HMBC would have been instrumental in

establishing the linkage between the glucose unit and the methyl 3-hydroxybenzoate moiety.

The general process for structure elucidation using these NMR techniques is depicted in the

following diagram.
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Structure Elucidation Workflow
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Caption: Workflow for the structure elucidation of Woodorien.

Biological Activity: Antiviral Effects against HSV-1
Woodorien has been identified as a potent inhibitor of Herpes Simplex Virus type 1 (HSV-1).[1]

The antiviral activity was initially assessed using a plaque reduction assay.

Plaque Reduction Assay
This assay is a standard method to quantify the infectivity of a virus and to determine the

antiviral efficacy of a compound. The principle involves infecting a monolayer of host cells with

the virus in the presence of varying concentrations of the test compound. The formation of

plaques, which are localized areas of cell death caused by viral replication, is then monitored. A

reduction in the number or size of plaques indicates antiviral activity.

Table 2: Antiviral Activity of Woodorien against HSV-1
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Assay Virus Strain Cell Line Parameter Value Source

Plaque

Reduction

Assay

HSV-1 Vero cells IC50

Data not

available in

abstract

[1]

Note: The specific IC50 value for Woodorien's anti-HSV-1 activity is not available in the

abstract of the primary publication and requires access to the full-text article.

Potential Mechanism of Action and Signaling Pathways
The precise mechanism by which Woodorien inhibits HSV-1 replication has not been

elucidated in the available literature. HSV-1 replication is a complex process that involves

multiple stages, including viral attachment and entry, viral DNA replication, and the assembly

and release of new virions. These processes are intricately linked with various host cell

signaling pathways.

Several key signaling pathways are known to be modulated by HSV-1 to facilitate its

replication. These include:

Mitogen-Activated Protein Kinase (MAPK) pathway: This pathway is often activated during

HSV-1 infection and plays a role in regulating viral gene expression and replication.[5]

PI3K/Akt/mTOR pathway: This pathway is crucial for cell survival and is often manipulated by

viruses to prevent apoptosis of the host cell, thereby ensuring a suitable environment for viral

replication.[6]

NF-κB signaling pathway: This pathway is a key regulator of the inflammatory response and

can be activated by HSV-1 infection, which can in turn influence viral replication and host

immune responses.[5]

The following diagram illustrates a simplified overview of the HSV-1 replication cycle and

highlights potential stages where an antiviral compound like Woodorien might exert its

inhibitory effects.
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Potential Sites of Action for Woodorien in the HSV-1 Replication Cycle

HSV-1 Virion

Attachment and Entry
into Host Cell

Viral DNA Release
and Nuclear Entry

Viral DNA Replication
and Transcription

Synthesis of Viral Proteins

Assembly of New Virions

Egress from Host Cell

Woodorien Inhibition?

Click to download full resolution via product page

Caption: Simplified HSV-1 replication cycle and potential inhibitory points.

Further research is required to determine the specific molecular target of Woodorien and to

understand its impact on the signaling pathways involved in HSV-1 pathogenesis.
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Conclusion
Woodorien is a novel glucoside with a well-defined chemical structure and demonstrated anti-

HSV-1 activity. Its characterization has been accomplished through standard phytochemical

and spectroscopic methods. While its potential as an antiviral agent is promising, further

investigations are necessary to elucidate its precise mechanism of action, evaluate its efficacy

and safety in preclinical and clinical studies, and explore its activity against other viral

pathogens. This technical guide serves as a foundational resource for researchers and

professionals in the field of drug discovery and development who are interested in the

therapeutic potential of Woodorien.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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